Cas no 34565-32-7 (Pestalotin)
Pestalotin structure
Product Name:Pestalotin
CAS No:34565-32-7
MF:C11H18O4
MW:214.258224010468
CID:852887
PubChem ID:182201
Update Time:2025-10-18
Pestalotin Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one,5,6-dihydro-6-[(1S)-1- hydroxypentyl]-4-methoxy-,(6S)-
- (-)-pestalotin
- Pestalotin
- (2S)-2-((1S)-1-Hydroxypentyl)-4-methoxy-2,3-dihydropyran-6-one
- NS00097232
- (2S)-2-[(1S)-1-hydroxypentyl]-4-methoxy-2,3-dihydropyran-6-one
- NCGC00180394-01
- (S)-6-((S)-1-Hydroxypentyl)-4-methoxy-5,6-dihydro-2H-pyran-2-one
- AKOS040755502
- ACon1_001546
- CS-0067052
- BRD-K86217670-001-01-9
- CHEBI:182798
- HY-119328
- DTXSID20956075
- 6-(1-hydroxypentyl)-4-methoxy-5,6-dihydro-2H-pyran-2-one
- 34565-32-7
- (+/-)-Pestalotin
- (6S)-6-[(1S)-1-Hydroxypentyl]-4-methoxy-5,6-dihydro-2H-pyran-2-one
- LL-P880alpha
- DA-56709
-
- Inchi: 1S/C11H18O4/c1-3-4-5-9(12)10-6-8(14-2)7-11(13)15-10/h7,9-10,12H,3-6H2,1-2H3/t9-,10-/m0/s1
- InChI Key: YFIMUDXPJZVJJO-UWVGGRQHSA-N
- SMILES: O1C(C=C(C[C@H]1[C@H](CCCC)O)OC)=O
Computed Properties
- Exact Mass: 214.12054
- Monoisotopic Mass: 214.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 384.7±42.0 °C at 760 mmHg
- Flash Point: 148.2±21.4 °C
- PSA: 55.76
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
Pestalotin Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Pestalotin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64364-2.5mg |
Pestalotin |
34565-32-7 | 98% | 2.5mg |
¥10758.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64364-500ug |
Pestalotin |
34565-32-7 | 98% | 500ug |
¥2979.00 | 2023-09-09 | |
| TRC | P698203-500μg |
Pestalotin |
34565-32-7 | 500μg |
$ 391.00 | 2023-04-16 | ||
| TRC | P698203-1000μg |
Pestalotin |
34565-32-7 | 1mg |
$ 620.00 | 2023-04-16 | ||
| TRC | P698203-500µg |
Pestalotin |
34565-32-7 | 500µg |
$391.00 | 2023-05-17 | ||
| TRC | P698203-1000µg |
Pestalotin |
34565-32-7 | 1000µg |
$620.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202278-500µg |
Pestalotin, |
34565-32-7 | >99% | 500µg |
¥2813.00 | 2023-09-05 | |
| BioAustralis | BIA-P1067-0.50 mg |
Pestalotin |
34565-32-7 | >95% by HPLC | 0.50 mg |
$270.00 | 2023-07-10 | |
| BioAustralis | BIA-P1067-2.50 mg |
Pestalotin |
34565-32-7 | >95% by HPLC | 2.50 mg |
$945.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202278-500 µg |
Pestalotin, |
34565-32-7 | >99% | 500µg |
¥2,813.00 | 2023-07-10 |
Pestalotin Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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